Cas no 1805546-78-4 (3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-carboxamide)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-carboxamide
• CAS No: 1805546-78-4
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4891685
• Update Time: 2025-10-29

3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-carboxamide

• Inchi： 1S/C8H7F2IN2O2/c1-15-4-2-3(8(12)14)5(6(9)10)7(11)13-4/h2,6H,1H3,(H2,12,14)
• InChI Key： GNXVBYJENCFMOB-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(N)=O)C=C(N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-carboxamide

3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-carboxamide (CAS No. 1805546-78-4): A Comprehensive Overview

3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-carboxamide (CAS No. 1805546-78-4) is a specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodo substituent, and a methoxy group, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular formula is C₈H₇F₂INO₂, and it exhibits a molecular weight of 313.05 g/mol.

The 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-carboxamide is particularly notable for its role in the development of novel pharmaceuticals and agrochemicals. Researchers are increasingly exploring its potential as a building block for drug discovery, especially in the design of kinase inhibitors and antimicrobial agents. The presence of the iodo group makes it a valuable candidate for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern synthetic chemistry.

In the agrochemical sector, 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-carboxamide has shown promise as a precursor for the synthesis of crop protection agents. The difluoromethyl moiety is known to enhance the bioavailability and metabolic stability of agrochemicals, making this compound a key player in the development of next-generation pesticides and herbicides. Recent studies have highlighted its efficacy in targeting specific plant pathogens, aligning with the growing demand for sustainable and environmentally friendly agricultural solutions.

The compound's physicochemical properties are also of great interest to researchers. It typically appears as a white to off-white crystalline powder with a melting point range of 150-155°C. Its solubility profile includes moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, while being sparingly soluble in water. These properties make it suitable for various laboratory applications, including high-throughput screening and combinatorial chemistry.

From a market perspective, the demand for 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-carboxamide is on the rise, driven by its expanding applications in both pharmaceutical and agrochemical industries. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes to meet the growing needs of research institutions and industrial players. The compound's CAS number (1805546-78-4) serves as a unique identifier, facilitating its procurement and regulatory compliance across global markets.

In the context of current research trends, this compound is being investigated for its potential role in addressing global challenges such as antimicrobial resistance (AMR) and food security. Its structural versatility allows for the development of novel therapeutic agents against resistant bacterial strains, while its agrochemical applications contribute to the sustainable intensification of agriculture. These align with the United Nations Sustainable Development Goals (SDGs), particularly SDG 3 (Good Health and Well-being) and SDG 2 (Zero Hunger).

For researchers and industry professionals seeking detailed information on 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-carboxamide, it is essential to consult reliable sources such as peer-reviewed journals, patent databases, and chemical catalogs. The compound's safety data sheet (SDS) should also be reviewed to ensure proper handling and storage, although it is not classified as a hazardous material under standard regulations.

In summary, 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-carboxamide (CAS No. 1805546-78-4) represents a valuable chemical entity with broad applications in drug discovery and agrochemical innovation. Its unique structural attributes, combined with its growing market relevance, make it a compound of significant interest for scientists and industry stakeholders alike. As research continues to uncover new possibilities for this molecule, its role in advancing human health and agricultural productivity is expected to expand further.